Cas no 959582-68-4 ((R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid)

• Product Name: (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid
• CAS No: 959582-68-4
• MF: C₁₇H₂₂N₂O₆
• MW: 350.366384983063
• MDL: MFCD06796774
• CID: 1032857
• PubChem ID: 2761871
• Update Time: 2025-10-28

(R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid
• (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-[(3-nitrophenyl)methyl]pyrrolidine-2-carboxylic acid
• Boc-(R)-(3-nitrobenzyl)-proline
• Boc-(R)-α-(3-nitro-benzyl)-proline
• 1-(1,1-Dimethylethyl) (2R)-2-[(3-nitrophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)
• MFCD06796774
• starbld0000442
• (2R)-1-[(tert-butoxy)carbonyl]-2-[(3-nitrophenyl)methyl]pyrrolidine-2-carboxylic acid
• BOC-(R)-ALPHA-(3-NITRO-BENZYL)-PROLINE
• 959582-68-4
• AKOS015949667
• DTXSID80375965

• MDL： MFCD06796774
• Inchi： 1S/C17H22N2O6/c1-16(2,3)25-15(22)18-9-5-8-17(18,14(20)21)11-12-6-4-7-13(10-12)19(23)24/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,20,21)/t17-/m1/s1
• InChI Key： QCJFCQDCHVZNDM-QGZVFWFLSA-N
• SMILES： C(C1C=CC=C([N+](=O)[O-])C=1)[C@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O

Computed Properties

• Exact Mass: 350.14800
• Monoisotopic Mass: 350.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.66000
• LogP: 3.45270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid

Introduction to (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic Acid (CAS No. 959582-68-4)

The compound (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 959582-68-4, is a specialized organic molecule with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic benefits. The presence of both a tert-butoxycarbonyl (Boc) group and a 3-nitrobenzyl moiety in its structure imparts unique chemical properties that make it valuable in synthetic chemistry and drug development.

In recent years, there has been a growing interest in the development of chiral auxiliaries and building blocks for asymmetric synthesis. The (R)-configuration of the pyrrolidine ring in this compound makes it a particularly useful intermediate for constructing enantiomerically pure molecules, which are often required in pharmaceutical applications to ensure optimal biological activity and minimal side effects. The Boc group provides stability to the carboxylic acid moiety, facilitating its use in multi-step synthetic pathways without premature degradation.

One of the most compelling aspects of (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid is its utility in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The nitrobenzyl group serves as an anchor point for further functionalization, allowing chemists to attach various pharmacophores or linkers. This flexibility has made this compound a popular choice in the design of novel therapeutic agents targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders.

Current research in the field of medicinal chemistry highlights the importance of stereoselective synthesis in drug development. The (R)-enantiomer of this compound has been explored in several preclinical studies for its potential as a chiral ligand or catalyst in asymmetric reactions. For instance, it has been used in transition-metal-catalyzed reactions where high enantiomeric purity is essential for achieving desired pharmacological outcomes. The Boc-protected carboxylic acid group also allows for easy manipulation under mild acidic conditions, making it a versatile intermediate in peptide coupling reactions.

Another area where this compound has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is often a key strategy in treating diseases such as HIV/AIDS, hepatitis C, and certain types of cancer. The pyrrolidine scaffold is known to be a privileged structure in protease inhibitor design, and modifications to this core structure can lead to enhanced inhibitory activity. The nitrobenzyl group provides additional opportunities for derivatization, allowing researchers to fine-tune the properties of the final inhibitor molecule.

Advances in computational chemistry have also facilitated the study of (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid. Molecular modeling techniques have been employed to predict its interactions with biological targets, helping researchers to rationalize its potential applications. These studies have revealed that the compound can effectively bind to specific pockets on enzymes or receptors, modulating their activity accordingly. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced toxicity.

In summary, (R)-1-(tert-Butoxycarbonyl)-2-(3-nitrobenzyl)pyrrolidine-2-carboxylic acid (CAS No. 959582-68-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for use as an intermediate in asymmetric synthesis, peptidomimetic design, and protease inhibition studies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.